Cas no 2228828-34-8 (tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate
• CAS No: 2228828-34-8
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6214158
• PubChem ID: 165715983
• Update Time: 2025-07-23

tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate
• 2228828-34-8
• tert-butyl 4-[1-(aminooxy)-2-methylpropan-2-yl]-1H-imidazole-1-carboxylate
• EN300-1896157

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)15-6-9(14-8-15)12(4,5)7-17-13/h6,8H,7,13H2,1-5H3
• InChI Key： FYTWDWFISIACSQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(C)CON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate

Professional Introduction to Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate (CAS No. 2228828-34-8)

Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228828-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, a structural motif renowned for its broad spectrum of biological activities. The presence of functional groups such as the tert-butyl moiety, the 1-(aminooxy) group, and the 2-methylpropan-2-yl substituent endows this molecule with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The tert-butyl group is a well-known tert-amino substituent that enhances the lipophilicity and metabolic stability of molecules, making it a common choice in medicinal chemistry for improving pharmacokinetic profiles. In contrast, the 1-(aminooxy) functionality introduces both an amine and an ether linkage, which can participate in hydrogen bonding and metal coordination, respectively. These interactions are critical for modulating the binding affinity and selectivity of drug candidates to biological targets. The 2-methylpropan-2-yl side chain further contributes to the steric environment of the molecule, potentially influencing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate may interact with enzymes and receptors through multiple hydrogen bonds and hydrophobic interactions. This suggests that it could serve as a scaffold for designing novel inhibitors or modulators of therapeutic relevance. For instance, its structural features may align favorably with active sites of kinases or other signaling proteins, which are key targets in oncology and inflammatory diseases.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify lead compounds. The unique combination of functional groups in Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate makes it an attractive candidate for such approaches. Preliminary virtual screening studies have shown that this compound exhibits potential binding affinity to several protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse molecules in the quest for new therapeutics.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against specific enzymes or pathways, though further validation is necessary to confirm these effects. The tert-butyl group, in particular, has been observed to influence enzyme kinetics by stabilizing transition states or altering substrate access channels. Meanwhile, the 1-(aminooxy) moiety could participate in redox reactions or metal chelation, offering additional mechanisms for biological modulation.

The synthesis of Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate presents unique challenges due to its complex stereochemistry and multiple functional groups. However, modern synthetic methodologies have made significant strides in addressing these complexities. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate molecular frameworks with high precision. These advancements not only facilitate access to this compound but also provide insights into general strategies for constructing related derivatives.

As research progresses, the potential applications of Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yl-1H-imidazole-1-carboxylate are likely to expand beyond traditional drug discovery. Its structural features make it a versatile building block for designing probes or tools to study biological processes at a molecular level. For example, fluorescent derivatives or biotin-conjugated analogs could be developed for use in cellular imaging or protein interaction studies.

The development of novel pharmaceuticals is often hampered by issues related to solubility, bioavailability, and off-target effects. The presence of lipophilic groups like the tert-butyl moiety can improve membrane permeability but may also increase metabolic clearance rates. Conversely, polar functionalities such as the 1-(aminooxy) group enhance water solubility but might reduce oral bioavailability. Balancing these trade-offs is essential for optimizing therapeutic efficacy while minimizing side effects.

In conclusion, Tert-butyl 4-1-(aminooxy)-2-methylpropan-2-yll-H-imidazole-l-carboxyrate (CAS No. 2228828—34—8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly critical role in developing next-generation therapeutics.